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Compound of Interest

Compound Name: 1-Cyclopentylpiperazine

Cat. No.: B042781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling protocols for 1-
Cyclopentylpiperazine. The information is intended to support laboratory and research and

development activities by providing clear, actionable guidance to minimize risks and ensure a

safe working environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-Cyclopentylpiperazine is

presented below. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value Source

Molecular Formula C9H18N2 [1][2]

Molecular Weight 154.25 g/mol [1][2]

Appearance

White crystalline solid or white

or colorless to light yellow

powder to lump to clear liquid.

[3][4]

Melting Point Approximately 25-98 °C [3][4]

Boiling Point 103-105 °C at 11 mmHg [4]

Solubility

Soluble in some organic

solvents like ethers, alcohols,

and ketones. Slightly soluble in

water.

[3]

Flash Point 103-105 °C at 11 mmHg

Storage Temperature Ambient Temperature

Hazard Identification and Classification
1-Cyclopentylpiperazine is classified as a hazardous substance. The following table

summarizes its GHS hazard statements.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopentylpiperazine
https://www.chemicalbook.com/msds/1-cyclopentylpiperazine.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopentylpiperazine
https://www.chemicalbook.com/msds/1-cyclopentylpiperazine.htm
https://www.chembk.com/en/chem/1-Cyclopentyl-piperazine
https://www.tcichemicals.com/IN/en/p/C2466
https://www.chembk.com/en/chem/1-Cyclopentyl-piperazine
https://www.tcichemicals.com/IN/en/p/C2466
https://www.tcichemicals.com/IN/en/p/C2466
https://www.chembk.com/en/chem/1-Cyclopentyl-piperazine
https://www.benchchem.com/product/b042781?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Hazard Statement Source

Skin Corrosion/Irritation H315: Causes skin irritation. [1][2]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation.
[1][2]

Acute Toxicity (Oral) H302: Harmful if swallowed. [1]

Acute Toxicity (Dermal)
H312: Harmful in contact with

skin.
[1]

Acute Toxicity (Inhalation) H332: Harmful if inhaled. [1]

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation.

Note: The toxicological properties of 1-Cyclopentylpiperazine have not been thoroughly

investigated, and data on acute toxicity (e.g., LD50) is not currently available.[2][5]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 1-Cyclopentylpiperazine
are not readily available in the public domain. Researchers should adhere to established

OECD guidelines for testing of chemicals for acute oral, dermal, and inhalation toxicity, as well

as for skin and eye irritation.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimizing exposure and ensuring

safety.

4.1. Engineering Controls:

Work should be conducted in a well-ventilated area.[5]

Use of a laboratory fume hood or other appropriate local exhaust ventilation is

recommended, especially where dust or aerosols may be generated.[5]
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Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[6]

4.2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles or chemical safety goggles

conforming to EN166 (EU) or NIOSH (US) standards.[5][6]

Skin Protection:

Wear suitable protective clothing to prevent skin contact.[3][6]

Handle with chemical-resistant gloves that have been inspected prior to use.[5][7] Dispose

of contaminated gloves after use in accordance with good laboratory practices.[7]

Wash hands thoroughly after handling.[6][7]

Respiratory Protection:

For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle respirator may be used.

[7]

For higher-level protection, use a type OV/AG/P99 (US) or ABEK-P2 (EU EN 143)

respirator cartridges.[7]

4.3. General Hygiene:

Avoid contact with skin, eyes, and clothing.[5][6]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[6]

Do not eat, drink, or smoke when using this product.[6]

Wash hands before breaks and at the end of the workday.[7]

4.4. Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][5][6]
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Store in a designated corrosives area.[6]

Keep away from fire and oxidizing agents.[3]

Emergency Procedures
5.1. First Aid Measures:

General Advice: If you feel unwell, seek medical advice. Show the safety data sheet to the

doctor in attendance.[5][6][7]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[2][5] If breathing is difficult, give oxygen. If not breathing, give artificial respiration.

[2] Seek medical attention.[2][5]

In Case of Skin Contact: Immediately take off all contaminated clothing. Wash off with soap

and plenty of water.[2][5][6] Seek medical attention if irritation occurs.[2]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[2] Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[2][6] Seek

immediate medical attention.[6]

If Swallowed: Rinse mouth with water.[2][5][7] Do NOT induce vomiting.[2][5] Never give

anything by mouth to an unconscious person.[2][5] Call a physician or poison control center

immediately.[2][5][6]

5.2. Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][5][7]

Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides and

nitrogen oxides.[5][6]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear for firefighting.[5][6][7]

5.3. Accidental Release Measures:
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Personal Precautions:

Use personal protective equipment.[6][7]

Evacuate personnel to safe areas.[6][7]

Ensure adequate ventilation.[5][7]

Avoid dust formation and inhalation of dust.[5][7]

Do not touch damaged containers or spilled material unless wearing appropriate protective

clothing.[5]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.[8]

Do not let the product enter drains, water courses, or the ground.[5][6][7]

Methods for Cleaning Up:

Sweep up and shovel the material into suitable, closed containers for disposal.[6][7]

Avoid creating dust.[6][7]

Visual Workflow Guides
The following diagrams illustrate standardized workflows for handling 1-
Cyclopentylpiperazine in both routine and emergency situations.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure Engineering Controls are Functional
(Fume Hood, Eyewash, Shower)

Don Appropriate Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Weigh/Dispense Compound
in a Fume Hood

Perform Experimental Procedure

Decontaminate Work Surfaces

Dispose of Waste in Designated Containers

Remove PPE and Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Routine Handling Workflow for 1-Cyclopentylpiperazine.
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Spill Detected

Immediate Response

Cleanup Procedure

Spill of 1-Cyclopentylpiperazine Occurs

Evacuate Immediate Area

Alert Others and Area Supervisor

If Safe, Control Sources of Ignition

Don Appropriate PPE
(Respirator, Gloves, Goggles, Protective Clothing)

Contain the Spill with Inert Absorbent Material

Carefully Sweep or Shovel into a Labeled, Sealed Container

Decontaminate the Spill Area

Dispose of Waste as Hazardous Material

Click to download full resolution via product page

Caption: Spill Response Workflow for 1-Cyclopentylpiperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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